Cas no 2137639-60-0 (Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester)

• Product Name: Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester
• CAS No: 2137639-60-0
• MF: C₁₃H₁₆ClNO₅
• MW: 301.722843170166
• CID: 5257022
• Update Time: 2025-06-13

Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester

• Inchi： 1S/C13H16ClNO5/c1-13(2,3)20-12(18)15-8-4-5-9(10(16)6-8)11(17)19-7-14/h4-6,16H,7H2,1-3H3,(H,15,18)
• InChI Key： COSGABBTAOXHIM-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)C1=CC=C(NC(OC(C)(C)C)=O)C=C1O

Additional information on Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester

Comprehensive Overview of Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester (CAS No. 2137639-60-0)

The compound Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester (CAS No. 2137639-60-0) is a specialized chemical intermediate with significant applications in pharmaceutical and organic synthesis. Its unique molecular structure, featuring a chloromethyl ester group and a tert-butoxycarbonyl (Boc)-protected amino moiety, makes it a valuable building block for drug discovery and peptide chemistry. Researchers and manufacturers often seek this compound for its role in prodrug development and targeted drug delivery systems, aligning with current trends in personalized medicine and bioconjugation technologies.

In recent years, the demand for high-purity intermediates like CAS No. 2137639-60-0 has surged due to advancements in ADC (Antibody-Drug Conjugate) therapies and small-molecule inhibitors. The compound’s hydroxybenzoic acid backbone allows for further functionalization, catering to the growing need for biocompatible linkers in cancer research. A frequent query in scientific forums revolves around its stability under physiological conditions, which is critical for in vivo applications. Studies suggest that the Boc-protected amino group enhances solubility while the chloromethyl ester offers reactivity for nucleophilic substitutions.

From an industrial perspective, Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester is synthesized under controlled conditions to ensure low impurity profiles, a key concern for regulatory compliance in GMP manufacturing. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, addressing another frequent search topic: "quality control methods for synthetic intermediates." The compound’s melting point and spectroscopic data (e.g., NMR and IR spectra) are well-documented, facilitating its identification in complex reaction mixtures.

Environmental and safety considerations are also prominent in discussions about CAS No. 2137639-60-0. While not classified as hazardous, its chloromethyl group necessitates proper handling to avoid unintended reactions. Sustainable synthesis routes, including catalytic methods and green solvents, are increasingly explored to align with green chemistry principles—a hot topic in academic and industrial research. Users often search for "eco-friendly alternatives for esterification" or "scalable synthesis of Boc-protected intermediates," reflecting broader industry shifts.

In summary, Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, chloromethyl ester exemplifies the intersection of innovative chemical design and practical applications. Its versatility in peptide coupling, prodrug activation, and material science ensures continued relevance. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in addressing challenges such as bioavailability optimization and selective targeting, answering the persistent question: "How can we improve drug efficacy through smart molecular design?"